Cas no 36994-69-1 (pentachlorophenyl salicylate)
pentachlorophenyl salicylate structure
Product Name:pentachlorophenyl salicylate
CAS No:36994-69-1
MF:C13H5Cl5O3
MW:386.441999197006
CID:921851
PubChem ID:520832
Update Time:2025-04-19
pentachlorophenyl salicylate Chemical and Physical Properties
Names and Identifiers
-
- pentachlorophenyl salicylate
- (2,3,4,5,6-pentachlorophenyl) 2-hydroxybenzoate
- ZMZPNTFEPFRJHW-UHFFFAOYSA-N
- 36994-69-1
- DTXSID20334470
- SCHEMBL12919768
-
- Inchi: 1S/C13H5Cl5O3/c14-7-8(15)10(17)12(11(18)9(7)16)21-13(20)5-3-1-2-4-6(5)19/h1-4,19H
- InChI Key: ZMZPNTFEPFRJHW-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1OC(C1C=CC=CC=1O)=O)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 383.86835
- Monoisotopic Mass: 383.868132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
pentachlorophenyl salicylate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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